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Compound of Interest

Compound Name: Diethyl tetradecanedioate

CAS No.: 19812-63-6

Cat. No.: B025933

Get Quote

Executive Summary
Diethyl tetradecanedioate (CAS: 19812-63-6) is a long-chain dicarboxylic acid ester used

primarily as a lipophilic intermediate in the synthesis of pharmaceuticals, polymers, and

advanced lipid formulations.[1][2] Its unique physicochemical profile—specifically a melting

point near ambient temperature (29–31 °C)—presents distinct handling challenges that differ

from standard liquid or solid reagents.

This guide provides a rigorous, self-validating safety and handling protocol for researchers. It

moves beyond generic safety data to address the specific phase-transition risks and chemical

stability requirements of this compound.

Part 1: Chemical Identity & Physicochemical
Profile[4]
Understanding the physical state of Diethyl tetradecanedioate is the prerequisite for safe

handling. At standard laboratory temperatures (20–25 °C), it exists as a waxy solid or semi-

solid, but it liquefies readily upon mild heating.
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Table 1: Physicochemical Constants
Property Value Context for Handling

CAS Number 19812-63-6 Unique Identifier

Formula C₁₈H₃₄O₄ Lipophilic diester

Molecular Weight 314.46 g/mol Calculation standard

Melting Point 29–31 °C (84–88 °F)
CRITICAL: Phase change

occurs near body/lab temp.[3]

Boiling Point ~351 °C (at 760 mmHg)
High boiling; low volatility risk

at RT.

Flash Point ~106 °C (Closed Cup)
Combustible; requires heat

source for ignition.

Density 0.945 g/cm³ Slightly less dense than water.

Solubility

Immiscible in water; Soluble in

EtOH, Chloroform, Ethyl

Acetate.

Requires organic waste

disposal.

Part 2: Hazard Identification & Toxicology (GHS)[6]
While long-chain esters are generally considered low-toxicity compared to short-chain

analogues, they must be treated as irritants. The following classification is based on

conservative "Read-Across" toxicology from structurally similar long-chain diesters (e.g.,

Dimethyl tetradecanedioate).

Hazard Statements
H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation (if aerosolized or heated).

Toxicology Insights (The "Why")
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Lipophilicity: The C14 chain allows the compound to penetrate the stratum corneum of the

skin, potentially carrying contaminants or causing contact dermatitis upon prolonged

exposure.

Hydrolysis Risk: Upon contact with mucous membranes (eyes/lungs), moisture can

hydrolyze the ester into ethanol and tetradecanedioic acid, changing the local pH and

causing irritation.

Part 3: Safe Handling Protocols
The primary operational risk with Diethyl tetradecanedioate is Phase Transition Management.

Attempting to pipette the supercooled liquid can result in solidification inside the tip, leading to

inaccurate dosing and potential pressure buildup/spatter.

Protocol A: The "Melt-and-Dispense" Workflow
This protocol ensures volumetric accuracy and prevents equipment clogging.

Inspection: Check the reagent container. If solid or slushy, do not attempt to scoop.

Thermal Conditioning: Place the sealed container in a water bath or bead bath set to 40 °C.

Reasoning: 40 °C is sufficient to melt the compound (MP ~30 °C) without risking thermal

degradation or significant vapor generation.

Homogenization: Once liquefied, gently invert the container to ensure homogeneity.

Transfer: Use a pre-warmed glass pipette or a positive-displacement pipette.

Caution: Standard air-displacement pipettes are prone to clogging if the liquid cools in the

tip.

Re-Solidification: Expect the compound to solidify on contact with cool glassware. Pre-

weighing reagents into the reaction vessel before adding solvent is recommended.

Protocol B: Storage & Stability
Temperature: Store at 2–8 °C (Refrigerated).
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Reasoning: Keeping the compound well below its freezing point prevents cycles of partial

melting/freezing that can introduce moisture and lead to hydrolysis.

Atmosphere: Store under inert gas (Argon or Nitrogen) if opened.

Reasoning: Esters are susceptible to moisture-driven hydrolysis over long periods.

Segregation: Keep away from strong oxidizers and strong bases (which catalyze

saponification).

Part 4: Emergency Response & Disposal
Workflow Visualization: Exposure Response
The following diagram outlines the logical decision tree for accidental exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Incident

Identify Route

Skin Contact
(Molten or Solid) Eye Contact Inhalation

(Vapors/Mist)

1. Wipe excess (if solid)
2. Wash w/ Soap & Water (15 min)

3. Do NOT use solvent

1. Flush w/ Water (15 min)
2. Remove Contacts
3. Seek Medical Attn

1. Move to Fresh Air
2. Support Breathing

3. Monitor for sensitization

Medical Evaluation
(Bring SDS)

Click to download full resolution via product page

Figure 1: Decision logic for emergency response. Note that solvents (ethanol/acetone) should

NOT be used on skin as they enhance absorption of the lipophilic ester.

Disposal[3][8]
Classification: Hazardous Organic Waste.

Method: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a licensed

chemical incinerator equipped with an afterburner and scrubber.
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Environmental: Do not discharge into drains. WGK 3 (Severe water hazard) implies

significant long-term aquatic toxicity.[5]

Part 5: Experimental Application (Synthesis
Context)
Diethyl tetradecanedioate is frequently used as a precursor for Tetradecanedioic Acid (TDA),

a building block for long-acting peptide drugs (e.g., GLP-1 agonists).

Use Case: Controlled Hydrolysis
This workflow demonstrates how to safely convert the ester to the acid, a common lab

procedure.

Reagents:

Diethyl tetradecanedioate (1.0 eq)

NaOH (2.5 eq, 1M in MeOH/H2O)

HCl (1M, for quenching)

Step-by-Step:

Preparation: Melt Diethyl tetradecanedioate at 40 °C as per Protocol A.

Dissolution: Transfer molten ester to a round-bottom flask containing Methanol. Stir until

dissolved.

Saponification: Add NaOH solution dropwise.

Safety Note: This reaction is exothermic. Monitor temperature.

Reflux: Heat to 60 °C for 4–6 hours.

Workup: Cool to room temp. Acidify with HCl to pH ~2 to precipitate the diacid.

Filtration: Collect the solid Tetradecanedioic acid.
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Figure 2: Synthetic pathway for the hydrolysis of Diethyl tetradecanedioate, highlighting the

phase changes from lipophilic liquid to water-soluble salt, then to solid acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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